Cas no 4042-04-0 (Dodecanoic acid, 6-oxo-)

• Product name: Dodecanoic acid, 6-oxo-
• CAS No: 4042-04-0
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1512600
• PubChem ID: 14454462

Dodecanoic acid, 6-oxo- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 6-oxo-
• 6-oxododecanoic acid
• G72132
• 4042-04-0
• DTXSID20560510

• Inchi： InChI=1S/C12H22O3/c1-2-3-4-5-8-11(13)9-6-7-10-12(14)15/h2-10H2,1H3,(H,14,15)
• InChI Key： ALGZRZZACPPAEG-UHFFFAOYSA-N
• SMILES： CCCCCCC(=O)CCCCC(=O)O

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives